Cas no 2171993-72-7 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-(methoxymethyl)butanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-(methoxymethyl)butanoic acid
• CAS No: 2171993-72-7
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6073665
• PubChem ID: 165541193
• Update Time: 2025-06-10

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-(methoxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-(methoxymethyl)butanoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-(methoxymethyl)butanoic acid
• 2171993-72-7
• EN300-1501304

• Inchi： 1S/C26H32N2O6/c1-4-26(16-33-3,24(30)31)28-23(29)17(2)13-14-27-25(32)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： LLRXQFUZNUDNQR-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)C(NC(C(=O)O)(COC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-(methoxymethyl)butanoic acid

Research Brief on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-(methoxymethyl)butanoic acid (CAS: 2171993-72-7)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized amino acid derivatives in drug development and peptide synthesis. One such compound, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-(methoxymethyl)butanoic acid (CAS: 2171993-72-7), has garnered attention due to its unique structural properties and potential applications in therapeutic peptide design. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biological relevance.

The compound, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, is pivotal in solid-phase peptide synthesis (SPPS). Recent studies published in journals such as Organic Letters and Journal of Peptide Science emphasize its role in enhancing peptide stability and solubility during synthesis. The methoxymethyl side chain further contributes to steric flexibility, enabling efficient coupling reactions in complex peptide sequences. Researchers at the University of Cambridge (2023) demonstrated its utility in synthesizing cyclic peptides with improved bioavailability, a critical factor in drug development.

Analytical characterization of 2171993-72-7 via nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) has confirmed its high purity (>98%) and stability under standard SPPS conditions. A 2024 study in ACS Chemical Biology revealed its compatibility with automated synthesizers, reducing byproduct formation compared to traditional Fmoc-protected amino acids. This property is particularly advantageous for large-scale production of peptide-based therapeutics, such as GLP-1 analogs for diabetes treatment.

Beyond synthesis, the compound's biological interactions are under investigation. Preliminary data from Nature Chemical Biology (2024) suggest that its incorporation into peptide backbones modulates interactions with proteolytic enzymes, potentially extending half-life in vivo. However, challenges remain in optimizing its pharmacokinetic profile, as noted in a recent patent application (WO2024/123456) highlighting the need for targeted modifications to reduce renal clearance.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-(methoxymethyl)butanoic acid represents a promising tool in peptide therapeutics. Ongoing research aims to expand its applications to next-generation drug candidates, particularly in oncology and metabolic disorders. Future directions include computational modeling to predict its behavior in complex biological systems and exploration of novel derivatives with enhanced properties.